Cas no 887672-23-3 (8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887672-23-3
• MF: C₁₈H₂₅N₅O₃
• MW: 359.422803640366
• CID: 5438821
• Update Time: 2025-07-09

8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-
• 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H25N5O3/c1-11-12(2)23-14-15(19-17(23)22(11)13-7-5-6-8-13)20(3)18(25)21(16(14)24)9-10-26-4/h13H,5-10H2,1-4H3
• InChI Key： WKQZMXQPIRGENQ-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3CCCC3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.81±0.20(Predicted)

Additional information on 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887672-23-3) and Its Emerging Applications in Chemical Biology

The compound 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its unique Chemical Abstracts Service (CAS) number 887672-23-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the imidazopyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of multiple substituents—such as the cyclopentyl ring at the 8-position and the 2-methoxyethyl group at the 3-position—enhances its molecular complexity and opens up diverse possibilities for interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of imidazopyrimidine derivatives as scaffolds for developing novel therapeutic agents. The 1,6,7-trimethyl substitution pattern further modulates the electronic properties of the core structure, potentially influencing its binding affinity and selectivity. This compound’s unique architecture positions it as a promising candidate for further exploration in medicinal chemistry.

In the context of modern pharmacological research, the synthesis and characterization of such complex molecules are often driven by their potential to modulate key biological pathways. The imidazo1,2-gpurine-2,4-dione moiety is particularly noteworthy due to its resemblance to natural nucleoside analogs, which have been successfully employed in antiviral and anticancer therapies. By incorporating structural elements like the cyclopentyl group—a known pharmacophore for improving solubility and metabolic stability—and the 2-methoxyethyl side chain—a modification that can enhance binding interactions—the compound exhibits an intriguing balance of properties that make it worthy of further investigation.

One of the most compelling aspects of this molecule is its potential as a lead compound for drug development. The combination of the trimethyl groups at positions 1, 6, and 7 not only stabilizes the ring system but also creates regions of high electron density that could interact with specific amino acid residues in protein targets. This has led researchers to explore its activity against enzymes and receptors implicated in various diseases. For instance, studies have suggested that derivatives of this class may exhibit inhibitory effects on kinases and other enzymes involved in cell signaling pathways.

The synthetic route to 8-cyclopentyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887672-23-3) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the imidazopyrimidine core followed by functional group manipulations to introduce the cyclopentyl and methoxyethyl substituents. These synthetic strategies not only demonstrate the feasibility of producing such complex molecules but also provide a foundation for generating analogs with tailored properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets. The three-dimensional structure predicted by computational methods has revealed that the cyclopentyl ring adopts a conformation that optimally fits into hydrophobic pockets of potential binding partners. Similarly，the positioning of the 2-methoxyethyl group appears to modulate interactions with polar residues， suggesting a mechanism for achieving high selectivity.

Recent experimental data further support the therapeutic potential of this class of compounds. In vitro assays have shown that certain derivatives exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. The structural features present in 8-cyclopentyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione (CAS No. 887672-23-3) appear to be well-suited for binding to these enzymes， making it a valuable starting point for structure-based drug design.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market today are based on structures derived from organisms found in nature。 While this particular compound does not directly originate from a natural source，its design draws inspiration from known bioactive molecules。 The strategic placement of substituents like the trimethyl groups at positions 1、6、and 7 mirrors patterns seen in bioactive heterocycles， suggesting that it may have evolved through rational design rather than serendipity.

As research progresses，the synthesis and optimization of such complex molecules will continue to rely on advances in both organic chemistry and biotechnology。 Techniques such as high-throughput screening (HTS) will be essential for identifying derivatives with enhanced potency or selectivity。 Additionally，the integration of machine learning algorithms into drug discovery pipelines promises to accelerate the process by predicting molecular properties before experimental validation is necessary。

The development of novel therapeutic agents remains one of humanity’s most pressing challenges。 Compounds like 8-cyclopentyl-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione (CAS No. 887672-23-3) represent just one example of how interdisciplinary approaches can lead to breakthroughs in medicine。 By combining synthetic chemistry、computational modeling、and biological testing، researchers are paving the way for more effective treatments against a wide range of diseases。